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Compound of Interest

Compound Name: YM-1

Cat. No.: B15611592

For Researchers, Scientists, and Drug Development Professionals

Introduction

YM-1 is a cell-permeable, orally active small molecule inhibitor of Heat Shock Protein 70
(Hsp70).[1][2] It is a stable analog of MKT-077 and functions as an allosteric modulator of
Hsp70, promoting the accumulation of the ADP-bound form and enhancing the binding of
Hsp70 to its unfolded substrates.[1] YM-1 has demonstrated anti-cancer activity by inducing
cell death and up-regulating p53 and p21 proteins.[2] These application notes provide a
detailed protocol for the preparation of YM-1 stock solutions for use in various in vitro and in

vivo experimental settings.

YM-1 Chemical Properties

A summary of the key chemical properties of YM-1 is provided in the table below for easy
reference.
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Property Value Reference
YM-01, Heat Shock 70 kDa

Synonyms Protein Activator, Hsp70 [1]
Chemical Co-Chaperone

CAS Number 409086-68-6 [1]

Molecular Formula C20H20CIN3OS:2 [3]

Molecular Weight 417.97 g/mol [3]

Appearance Orange-red solid [1][3]

Purity >98% (HPLC) [1]

Solubility and Storage

Proper dissolution and storage are critical for maintaining the stability and activity of YM-1.

Parameter

Recommendation

Reference

Recommended Solvent

Dimethyl sulfoxide (DMSO)

[1]

Solubility in DMSO

10 mg/mL

[1]

Solubility in Water

2 mg/mL (in warm water)

[3]

Stock Solution Storage

Store at -80°C for up to 6
months or at -20°C for up to 1
month. Avoid repeated freeze-

thaw cycles.

[2]

Storage of Solid

Store at -20°C, protected from
light and moisture.

[1]

Experimental Protocols
Preparation of a 10 mM YM-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of YM-1 in DMSO.
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Materials:

YM-1 powder (purity >98%)

Anhydrous dimethyl sulfoxide (DMSO), molecular biology grade
Sterile, RNase/DNase-free microcentrifuge tubes or cryovials
Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate: Allow the vial of YM-1 powder to come to room temperature before opening to
prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of YM-1 powder using a calibrated
analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.18
mg of YM-1 (Molecular Weight = 417.97 g/mol ).

Dissolution: Add the appropriate volume of anhydrous DMSO to the YM-1 powder. For the
example above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the YM-1 is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.[4]

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes or cryovials to avoid repeated freeze-thaw cycles.[2]

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 6 months).[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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